Cas no 439902-04-2 (1H-Pyrazole-1-aceticacid, 4,5-diamino-)

• Product Name: 1H-Pyrazole-1-aceticacid, 4,5-diamino-
• CAS No: 439902-04-2
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 327273
• PubChem ID: 17957651
• Update Time: 2025-04-19

1H-Pyrazole-1-aceticacid, 4,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-aceticacid, 4,5-diamino-
• 1H-Pyrazole-1-aceticacid,4,5-diamino-(9CI)
• 2-(4,5-diaminopyrazol-1-yl)acetic acid
• 4,5-diamino-1H-Pyrazole-1-acetic acid
• 1H-Pyrazole-1-aceticacid,4,5-diamino
• FT-0718012
• 439902-04-2
• (4,5-Diamino-1H-pyrazol-1-yl)acetic acid
• DTXSID00591741
• 2-(4,5-Diamino-1H-pyrazol-1-yl)acetic acid
• SCHEMBL1803279

• Inchi： 1S/C5H8N4O2/c6-3-1-8-9(5(3)7)2-4(10)11/h1H,2,6-7H2,(H,10,11)
• InChI Key： NVLQHNVHEXFERZ-UHFFFAOYSA-N
• SMILES： OC(CN1C(=C(C=N1)N)N)=O

Computed Properties

• Exact Mass: 156.06500
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.16000
• LogP: 0.29450